Cas no 1248350-55-1 (3-(2,5-dimethylphenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(2,5-dimethylphenyl)-3-hydroxypropanoic acid
• CAS No: 1248350-55-1
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6011395
• PubChem ID: 53790662
• Update Time: 2025-06-09

3-(2,5-dimethylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylphenyl)-3-hydroxypropanoic acid
• AKOS011683423
• 1248350-55-1
• EN300-1829470

• Inchi： 1S/C11H14O3/c1-7-3-4-8(2)9(5-7)10(12)6-11(13)14/h3-5,10,12H,6H2,1-2H3,(H,13,14)
• InChI Key： FBPBYESEEKYAHZ-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2,5-dimethylphenyl)-3-hydroxypropanoic acid

Recent Advances in the Study of 3-(2,5-dimethylphenyl)-3-hydroxypropanoic acid (CAS: 1248350-55-1)

In recent years, the compound 3-(2,5-dimethylphenyl)-3-hydroxypropanoic acid (CAS: 1248350-55-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 3-(2,5-dimethylphenyl)-3-hydroxypropanoic acid. Recent publications have highlighted novel synthetic routes that improve yield and purity, which are critical for scaling up production for clinical trials. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency and sustainability of the synthesis process. These advancements not only reduce environmental impact but also lower production costs, making the compound more accessible for further research and development.

Pharmacological studies have revealed that 3-(2,5-dimethylphenyl)-3-hydroxypropanoic acid exhibits notable anti-inflammatory and antioxidant properties. In vitro and in vivo experiments have demonstrated its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, the compound has been shown to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and neurodegenerative diseases. These findings are supported by robust preclinical data, although further studies are needed to validate these effects in human trials.

Another promising avenue of research explores the compound's potential in oncology. Preliminary studies indicate that 3-(2,5-dimethylphenyl)-3-hydroxypropanoic acid may possess anti-proliferative effects against certain cancer cell lines. Mechanistic studies suggest that it induces apoptosis and cell cycle arrest, possibly through the modulation of key oncogenic pathways. While these results are encouraging, comprehensive toxicological and pharmacokinetic studies are essential to assess its safety and efficacy in cancer treatment. Collaborative efforts between academia and industry are underway to accelerate the translation of these findings into clinical applications.

In addition to its therapeutic potential, the compound's role as a chemical probe has also been investigated. Researchers have utilized 3-(2,5-dimethylphenyl)-3-hydroxypropanoic acid to study enzyme interactions and protein-ligand binding dynamics. Its unique structural attributes make it a valuable tool for understanding biological processes at the molecular level. Such applications underscore the versatility of this compound beyond its immediate therapeutic uses, contributing to broader scientific knowledge in chemical biology.

Despite the progress made, several challenges remain. The precise mechanisms underlying the compound's biological activities are not yet fully understood, and its pharmacokinetic profile requires further characterization. Additionally, the scalability of its synthesis and the optimization of its formulation for drug delivery are areas that demand continued research. Addressing these gaps will be crucial for advancing 3-(2,5-dimethylphenyl)-3-hydroxypropanoic acid from the bench to the bedside.

In conclusion, 3-(2,5-dimethylphenyl)-3-hydroxypropanoic acid (CAS: 1248350-55-1) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its diverse pharmacological properties and potential therapeutic applications highlight its significance in contemporary science. Ongoing and future studies will undoubtedly shed more light on its capabilities, paving the way for innovative treatments and scientific discoveries. The integration of multidisciplinary approaches will be key to unlocking the full potential of this intriguing compound.